Cas no 38052-23-2 (ethyl 2-aminocyclopentane-1-carboxylate)

• Product Name: ethyl 2-aminocyclopentane-1-carboxylate
• CAS No: 38052-23-2
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• MDL: MFCD18968933
• CID: 922923
• PubChem ID: 13831726
• Update Time: 2025-06-08

ethyl 2-aminocyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-aminocyclopentanecarboxylate
• Cyclopentanecarboxylic acid, 2-amino-, ethyl ester
• ethyl 2-aminocyclopentane-1-carboxylate
• ETHYL 2-AMINOCYCLOPENTANECARBOXYLATE
• cis ethyl 2-aminocyclopentanecarboxylate
• ethyl cis-2-amino-1-cyclopentanecarboxylate
• Cyclopentanecarboxylic acid, 2-amino-, ethyl ester
• SY024587
• Cyclopentanecarboxylic acid,2-amino-,ethyl ester
• J-520177
• AGCJYTRMZBPEEO-UHFFFAOYSA-N
• MFCD18651692
• AKOS013907525
• SY012380
• EN300-200673
• _x005f_x000D_Ethyl (1R2R)-2-Aminocyclopentanecarboxylate
• SB44799
• MFCD20719057
• AB50600
• ethyl2-aminocyclopentanecarboxylate
• DB-129839
• SB44812
• MFCD18374515
• 2-aminocyclopentanecarboxylic acid ethyl ester
• DA-33648
• CFB18159
• 1-amino-2-carbethoxy-cyclopentane
• MFCD20696361
• SB45888
• SY024586
• 38052-23-2
• SB44820
• _x000D_Ethyl (1R2R)-2-Aminocyclopentanecarboxylate
• SCHEMBL4274785
• DA-03073
• SY012378

• MDL： MFCD18968933
• Inchi： 1S/C8H15NO2/c1-2-11-8(10)6-4-3-5-7(6)9/h6-7H,2-5,9H2,1H3
• InChI Key： AGCJYTRMZBPEEO-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCCC1N)=O

Computed Properties

• Exact Mass: 157.11000
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32000
• LogP: 1.37720

Additional information on ethyl 2-aminocyclopentane-1-carboxylate

Recent Advances in the Application of Ethyl 2-Aminocyclopentane-1-carboxylate (CAS 38052-23-2) in Chemical Biology and Pharmaceutical Research

Ethyl 2-aminocyclopentane-1-carboxylate (CAS 38052-23-2) is a chiral cyclopentane derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, including peptidomimetics, enzyme inhibitors, and novel therapeutic agents. Recent studies have highlighted its potential in addressing challenges related to drug bioavailability, target specificity, and metabolic stability.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of ethyl 2-aminocyclopentane-1-carboxylate as a scaffold for developing selective matrix metalloproteinase (MMP) inhibitors. The researchers employed computational modeling and structure-activity relationship (SAR) analysis to design derivatives with improved binding affinity and reduced off-target effects. The lead compound derived from this scaffold showed promising results in preclinical models of osteoarthritis, with a 40% improvement in cartilage protection compared to existing therapies.

In the field of antimicrobial research, a team from the University of Cambridge reported novel applications of 38052-23-2 derivatives against drug-resistant bacterial strains. Their work, published in ACS Infectious Diseases (2024), revealed that cyclopentane-based analogs exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) by disrupting cell wall biosynthesis. The unique conformational rigidity imparted by the cyclopentane ring was found to enhance membrane permeability while maintaining metabolic stability.

Recent advancements in synthetic methodology have also expanded the accessibility of ethyl 2-aminocyclopentane-1-carboxylate derivatives. A Nature Communications paper (2024) described an enantioselective catalytic process that achieves >99% ee with significantly reduced production costs. This technological breakthrough has important implications for scaling up production of pharmaceutical intermediates derived from this compound.

The compound's potential in CNS drug development was highlighted in a 2024 Neuropsychopharmacology study, where researchers designed novel dopamine receptor modulators using 38052-23-2 as a structural template. These compounds demonstrated improved blood-brain barrier penetration and receptor subtype selectivity compared to traditional arylpiperazine-based drugs, suggesting potential applications in Parkinson's disease and schizophrenia treatment.

Ongoing clinical trials (Phase I/II) are currently evaluating several drug candidates containing the ethyl 2-aminocyclopentane-1-carboxylate pharmacophore for various indications, including inflammatory diseases and certain cancers. Preliminary results suggest favorable pharmacokinetic profiles with reduced hepatic toxicity, a common challenge with similar compounds. These developments underscore the growing importance of this chemical scaffold in modern drug discovery pipelines.

Future research directions include exploring the compound's utility in PROTAC (proteolysis targeting chimera) design and its application in targeted protein degradation strategies. Early computational studies indicate that the cyclopentane core may provide optimal linker geometry for these bifunctional molecules, potentially opening new avenues in precision medicine approaches.